(3-Hydroxymethyl-piperidin-1-yl)-pyrazin-2-yl-methanone

• IUPAC Name: [3-(hydroxymethyl)piperidin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C11H15N3O2/c15-8-9-2-1-5-14(7-9)11(16)10-6-12-3-4-13-10/h3-4,6,9,15H,1-2,5,7-8H2
• InChI Key: XSFHFSJNAJFOJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC=CN=C2)CO
• Molecular Formula: C11H15N3O2
• DSSTOX Substance ID: DTXSID10656017
• Molecular Weight: 221.26 g/mol
• CAS RN: 939985-99-6

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The mechanism includes two iridium(III)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on their specific structure. For example, the compound “3-(3-Hydroxymethyl-piperidin-1-yl)propanenitrile” has a molecular weight of 168.23614.

Mechanism of Action

The active component with the piperidine moiety developed a stable hydrophobic interaction with the IKKb catalytic pocket. The structure–activity relationship shows that the presence of a nitrogen atom in the cycle is optimal, and any substitution in the ketone bridge is not favorable for IKKb inhibition.

Safety and Hazards

The safety and hazards of a specific compound depend on its specific structure and properties. For example, the compound “(3-Hydroxymethyl-piperidin-1-yl)(thiophen-3-yl)methanone” is classified as a combustible solid.

Future Directions

The future directions in the field of piperidine derivatives involve the development of fast and cost-effective methods for the synthesis of substituted piperidines. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.